Furyl hydroxymethyl ketone
Overview
Description
Synthesis Analysis
The synthesis of furyl hydroxymethyl ketone and its derivatives can involve several strategies, including polycondensation reactions and hydrodeoxygenation processes. Vinoslavskii, Kamenskii, and Yeryshev (1975) detailed the formation of furyl ketone-formaldehyde oligomers through a polycondensation mechanism, highlighting the impact of preparative conditions on the structural units formed (V. A. Vinoslavskii, I. V. Kamenskii, & B.Ya. Yeryshev, 1975). Le et al. (2014) explored the hydrodeoxygenation of 2-furyl methyl ketone, a model compound in bio-oil, converting it into valuable hydrocarbons under specific catalytic conditions, showcasing an effective synthesis pathway for upgrading bio-oil components (T. Le et al., 2014).
Molecular Structure Analysis
The molecular structure of furyl hydroxymethyl ketone derivatives is influenced by the reaction conditions and the specific synthesis pathways employed. Moye (1963) discussed the acid-catalyzed conversion of hexoses to furans, which sheds light on the structural aspects of furyl hydroxymethyl ketone formation, indicating the relative yields of this compound and its significance in relation to various reaction mechanisms (C. Moye, 1963).
Chemical Reactions and Properties
Furyl hydroxymethyl ketone undergoes a range of chemical reactions, including hydrodeoxygenation, aldol reductive coupling, and nucleophilic additions, demonstrating its versatility as a chemical intermediate. Ly et al. (2017) reported on the hydrodeoxygenation over iron phosphide catalysts, transforming furyl methyl ketone into higher-value chemicals (H. Ly et al., 2017). Ashley, Timpy, and Coombs (2018) described the flow photo-Nazarov reactions of 2-furyl vinyl ketones, a method that enables the cyclization of these compounds into furan-fused cyclopentanones under mild conditions (W. Ashley, E. L. Timpy, & T. C. Coombs, 2018).
Scientific Research Applications
Furyl hydroxymethyl ketone is a chemical compound with the formula C6H6O3 . It’s often used in the field of organic chemistry .
One potential application of Furyl hydroxymethyl ketone is in the production of bio-based materials . This is part of a larger trend in the chemical industry to switch from traditional resources such as crude oil to biomass . Furan platform chemicals (FPCs), which include Furyl hydroxymethyl ketone, can be directly obtained from biomass . These chemicals can be used to synthesize a wide range of compounds .
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Organic Synthesis Furyl hydroxymethyl ketone is widely used in organic synthesis . It can serve as a hydrogenation reagent, a hydroxymethylation reagent, and a catalyst for the aldol condensation reaction .
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Mass Spectrometry Furyl hydroxymethyl ketone can be used in mass spectrometry . Mass spectrometry is a technique that measures the mass-to-charge ratio of ions to identify and quantify molecules in simple and complex mixtures .
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Gas Chromatography Furyl hydroxymethyl ketone can also be used in gas chromatography . Gas chromatography is a common type of chromatography used in analytical chemistry for separating and analyzing compounds that can be vaporized without decomposition .
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Pharmaceuticals Furyl hydroxymethyl ketone can be used in the synthesis of various pharmaceuticals . For example, it can be used in the synthesis of antibiotics such as cefuroxime, antihypertensive such as prazosin, corticosteroid such as fluticasone furoate, and chemo-therapeutic such as lapatinib .
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Bio-based Materials Furyl hydroxymethyl ketone is a type of furan platform chemical (FPC) that can be directly obtained from biomass . These chemicals can be used to synthesize a wide range of compounds . This is part of a larger trend in the chemical industry to switch from traditional resources such as crude oil to biomass .
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Diverse Synthesis Reagent Furyl hydroxymethyl ketone is a diverse synthesis reagent . It can be used in various chemical reactions to synthesize different compounds .
Future Directions
Furyl hydroxymethyl ketone is widely used in organic synthesis and can be used to synthesize organic dyes and pharmaceutical intermediates, such as bioactive molecules and chemical reagents . As such, its future directions are likely to continue to involve its use in various areas of organic synthesis.
properties
IUPAC Name |
1-(furan-2-yl)-2-hydroxyethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6O3/c7-4-5(8)6-2-1-3-9-6/h1-3,7H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSZZMVPSHLKFQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40938853 |
Source
|
| Record name | 1-(Furan-2-yl)-2-hydroxyethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40938853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Furyl hydroxymethyl ketone | |
CAS RN |
17678-19-2 |
Source
|
| Record name | 2-Furyl hydroxymethyl ketone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017678192 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(Furan-2-yl)-2-hydroxyethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40938853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-FURYL HYDROXYMETHYL KETONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9U7H4P11RD | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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![Bicyclo[4.2.0]octa-4,7-diene-1-carbonitrile, 2-ethoxy-4-methoxy-(9CI)](/img/structure/B46235.png)
